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Compound of Interest

Compound Name: lodoethane-13C2

Cat. No.: B1610209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,
and handling of lodoethane-13C2. This isotopically labeled compound is a valuable tool in
various research and development applications, particularly in metabolic studies and the
synthesis of complex organic molecules. All quantitative data is summarized in structured
tables for ease of reference, and a detailed visualization of its primary reaction mechanism is
provided.

Core Chemical Properties

lodoethane-13C2, also known as Ethyl-13C2 iodide, is the isotopically labeled form of
iodoethane where both carbon atoms are the heavy isotope, carbon-13. This labeling provides
a distinct mass shift, making it an excellent tracer for a variety of analytical techniques.
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Property Value Reference
Molecular Formula 13C2Hs| [1]
Molecular Weight 157.95 g/mol [2]

CAS Number 34189-74-7 [2113]
Appearance Colorless to yellow liquid [4]

Density 1.975 g/mL at 25 °C [2]

Melting Point -108 °C [2]

Boiling Point 69-73 °C [2]
Refractive Index n20/D 1.512 [2]

Isotopic Purity 99 atom % 13C [2]

Stability and Storage

Proper storage and handling of lodoethane-13C2 are crucial to maintain its integrity and
prevent degradation.

Parameter Recommendation Reference
Storage Temperature 2-8°C [2]
Light Sensitivity Protect from light [5]1[6]

] o Moisture sensitive; store in a
Moisture Sensitivity ) 516171
dry, well-ventilated place

Often contains copper as a
Stabilizer stabilizer to prevent [2][3]

decomposition

o Strong oxidizing agents, strong
Incompatibilities . [5]18]
bases, magnesium
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lodoethane-13C2 can decompose upon exposure to air and light, turning yellow or reddish
due to the formation of dissolved iodine.[4][9] To mitigate this, it is often stored with a copper
stabilizer.[2][3] For long-term storage, it is recommended to keep the compound in a tightly
sealed container in a cool, dry, and dark place.[6][7]

Applications in Research and Drug Development

The primary utility of lodoethane-13C2 lies in its application as a stable isotope tracer in a
variety of scientific disciplines.

» Metabolic Labeling and Flux Analysis: In metabolic research, lodoethane-13C2 can be used
as a precursor for introducing the 3C label into various metabolic pathways. This allows
researchers to trace the flow of carbon atoms through cellular metabolism, providing insights
into pathway activity and flux under different physiological or pathological conditions.

¢ Organic Synthesis: As an isotopic analog of iodoethane, it serves as an important reagent in
organic synthesis.[3] It is particularly useful in alkylation reactions for the synthesis of 13C-
labeled disubstituted a-amino acids.[3] It is also employed in electrochemical reduction
reactions for the preparation of labeled carbamates.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The presence of the 13C isotope makes
lodoethane-13C2 a valuable tool in NMR studies, aiding in the elucidation of molecular
structures and reaction mechanisms.

Reaction Mechanism: SN2 Alkylation

lodoethane-13C2 typically undergoes nucleophilic substitution via an SN2 (bimolecular
nucleophilic substitution) mechanism. This is a single-step process where a nucleophile attacks
the electrophilic carbon atom, and the iodide leaving group departs simultaneously.

Caption: SN2 reaction mechanism of lodoethane-13C2.

In this one-step mechanism, the nucleophile (Nu~) attacks the carbon atom bonded to the
iodine.[10] This leads to a high-energy transition state where the nucleophile-carbon bond is
partially formed, and the carbon-iodine bond is partially broken.[10] The reaction results in the
formation of the new product and the iodide ion as the leaving group.[10]
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Experimental Protocol: General Procedure for
Alkylation

The following is a general experimental protocol for an alkylation reaction using lodoethane-
13C2. This should be adapted and optimized for specific substrates and reaction conditions.

Objective: To introduce a 13Cz-ethyl group onto a nucleophilic substrate.
Materials:

» lodoethane-13C2

¢ Nucleophilic substrate (e.g., an amine, phenoxide, or enolate)

o Anhydrous aprotic solvent (e.g., acetonitrile, DMF, or THF)

» Base (if required, e.g., K2COs, NaH, or EtsN)

 Inert atmosphere (e.g., nitrogen or argon)

o Standard glassware for organic synthesis

e Magnetic stirrer and heating mantle

e Quenching solution (e.g., saturated aqueous NHa4Cl)

o Extraction solvent (e.g., ethyl acetate or dichloromethane)

e Drying agent (e.g., anhydrous Na2SOa4 or MgSOQOa)

» Rotary evaporator

 Purification apparatus (e.g., column chromatography or recrystallization setup)
Procedure:

o Preparation: Dry all glassware in an oven and allow to cool under an inert atmosphere.
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Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the
nucleophilic substrate and the anhydrous aprotic solvent under an inert atmosphere.

Base Addition (if necessary): If the nucleophile requires deprotonation, add the appropriate
base and stir the mixture at the desired temperature until deprotonation is complete.

Addition of lodoethane-13C2: Slowly add a solution of lodoethane-13C2 in the anhydrous
solvent to the reaction mixture.

Reaction: Stir the reaction mixture at the appropriate temperature (ranging from room
temperature to reflux, depending on the reactivity of the substrate) and monitor the progress
of the reaction by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature and quench
the reaction by adding the appropriate quenching solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent. Wash the organic layer with brine, dry it over an anhydrous drying agent,
and filter.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify
the crude product by column chromatography, recrystallization, or distillation to obtain the
desired 3C-labeled product.
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Caption: General experimental workflow for alkylation.

Safety and Handling

lodoethane-13C2 is a hazardous chemical and should be handled with appropriate safety
precautions in a well-ventilated fume hood.
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» Hazards: Harmful if swallowed, causes skin and serious eye irritation, may cause an allergic
skin reaction, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.
[3] It is also a combustible liquid.[2]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[8]

o Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Keep
away from open flames, hot surfaces, and sources of ignition.[6][8]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This technical guide is intended for informational purposes only. Always refer to the Safety Data
Sheet (SDS) for complete and up-to-date safety information before handling lodoethane-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to lodoethane-13C2:
Chemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610209#iodoethane-13c2-chemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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